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Compound of Interest

Compound Name:

cycloxydim (ISO); 2-(N-

ethoxybutanimidoyl)-3-hydroxy-5-

(tetrahydro-2H-thiopyran-3-

yl)cyclohex-2-en-1-one

Cat. No.: B606887 Get Quote

Technical Guide: Physicochemical Properties of
Pure Cycloxydim
For Researchers, Scientists, and Drug Development Professionals

Introduction
Cycloxydim is a selective, post-emergence herbicide belonging to the cyclohexanedione

chemical family.[1] It is primarily utilized for the control of grass weeds in a variety of broadleaf

crops.[1] The efficacy and environmental fate of cycloxydim are intrinsically linked to its

physical and chemical properties. This technical guide provides an in-depth overview of the

core physicochemical characteristics of the pure cycloxydim active ingredient, detailed

experimental protocols for their determination, and visualizations of its mechanism of action

and a representative experimental workflow.
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Property Value Reference

Common Name Cycloxydim

IUPAC Name

(5RS)-2-[(EZ)-1-

(ethoxyimino)butyl]-3-hydroxy-

5-[(3RS)-thian-3-yl]cyclohex-2-

en-1-one

[2]

CAS Registry Number 101205-02-1

Molecular Formula C17H27NO3S [3]

Molecular Weight 325.5 g/mol [4]

Physical Properties
The physical properties of cycloxydim are crucial for its formulation, application, and behavior in

the environment.

Property Value Conditions

Physical Form

Colorless, odorless crystals.

The technical grade may

appear as yellow-beige

crystals with a weak aromatic

odor.

[4]

Melting Point ~41 °C [3][4]

Boiling Point

Decomposes before boiling.

An endothermic effect is

observed at approximately 200

°C.

[2]

Density 1.12 g/cm³ 20 °C[4]

Vapor Pressure <0.01 mPa 20 °C[4]

Flash Point 119 °C (technical grade) [4]
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Chemical Properties
The chemical properties of cycloxydim influence its reactivity, stability, and interaction with

biological systems.

Property Value Conditions

pKa ~4.17 [4]

Octanol-Water Partition

Coefficient (logP)
~1.36 pH 7, 25 °C[4]

Water Solubility 40 mg/L 20 °C[4]

Solubility in Organic Solvents

(g/kg at 20°C)

   Acetone >1000 [4]

   Ethanol >1000 [4]

   Dichloromethane >1000 [4]

   Ethyl acetate >1000 [4]

   Toluene >1000 [4]

   n-hexane 29 [4]

Stability

Stable at room temperature for

one year; unstable above 30

°C. Decomposes at

approximately 127 °C.

[4]

Experimental Protocols
The determination of the physicochemical properties of cycloxydim follows standardized

methodologies, primarily those established by the Organisation for Economic Co-operation and

Development (OECD).

Melting Point (OECD Guideline 102)
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Method: Capillary Tube Method

Sample Preparation: A small amount of finely powdered pure cycloxydim is introduced into a

capillary tube, which is then sealed at one end.

Apparatus: The capillary tube is placed in a heated metal block or a liquid bath with a

calibrated thermometer.

Procedure: The temperature is raised at a slow, controlled rate.

Determination: The temperatures at which the substance begins to melt and at which it is

completely molten are recorded as the melting range.

Boiling Point (OECD Guideline 103)
As cycloxydim decomposes before boiling, a standard boiling point determination is not

applicable. Instead, thermal analysis techniques are employed.

Method: Differential Scanning Calorimetry (DSC)

Sample Preparation: A small, weighed amount of pure cycloxydim is placed in a sealed

aluminum pan. An empty sealed pan is used as a reference.

Apparatus: The sample and reference pans are placed in a DSC instrument.

Procedure: The temperature is increased at a constant rate.

Determination: The instrument measures the difference in heat flow to the sample and the

reference. An endothermic peak indicates the temperature range over which decomposition

occurs.

Vapor Pressure (OECD Guideline 104)
Method: Gas Saturation Method

Principle: A stream of inert gas is passed over the substance at a known flow rate, allowing

the gas to become saturated with the vapor of the substance.
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Procedure: The amount of substance transported by the gas is determined by trapping and

quantifying it.

Calculation: The vapor pressure is calculated from the mass of the substance transported,

the volume of gas passed, and the temperature.

Water Solubility (OECD Guideline 105)
Method: Flask Method

Procedure: An excess amount of pure cycloxydim is added to a flask containing purified

water.

Equilibration: The flask is agitated at a constant temperature until saturation is reached.

Separation: The undissolved solid is removed by centrifugation or filtration.

Analysis: The concentration of cycloxydim in the aqueous phase is determined by a suitable

analytical method, such as High-Performance Liquid Chromatography (HPLC).

n-Octanol-Water Partition Coefficient (logP) (OECD
Guideline 117)
Method: HPLC Method

Principle: The retention time of cycloxydim on a reverse-phase HPLC column is correlated

with its logP value.

Calibration: A series of reference compounds with known logP values are injected to create a

calibration curve of retention time versus logP.

Sample Analysis: A solution of cycloxydim is injected into the HPLC system under the same

conditions.

Determination: The logP of cycloxydim is determined from its retention time using the

calibration curve.

Dissociation Constant (pKa) (OECD Guideline 112)
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Method: Titration Method

Procedure: A solution of cycloxydim in water is titrated with a standard solution of a strong

base (e.g., NaOH).

Measurement: The pH of the solution is monitored throughout the titration using a calibrated

pH meter.

Determination: The pKa is determined from the pH at the half-equivalence point on the

titration curve.

Mechanism of Action and Experimental Workflow
Visualizations
Signaling Pathway: Inhibition of Acetyl-CoA Carboxylase
Cycloxydim's herbicidal activity stems from its inhibition of the enzyme Acetyl-CoA Carboxylase

(ACCase).[2][5] This enzyme is critical for the biosynthesis of fatty acids, which are essential

components of plant cell membranes.[2] By blocking ACCase, cycloxydim disrupts the

formation of new cell membranes, leading to the cessation of growth and eventual death of

susceptible grass species.[1]

Fatty Acid Biosynthesis Pathway

Acetyl-CoA
Malonyl-CoA

ACCase
Fatty Acids Cell Membranes

Cycloxydim

Inhibition

X
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Click to download full resolution via product page

Caption: Cycloxydim inhibits the ACCase enzyme, blocking fatty acid synthesis.

Experimental Workflow: LogP Determination by HPLC
(OECD 117)
The following diagram outlines the typical workflow for determining the octanol-water partition

coefficient (LogP) of a substance using the HPLC method as described in OECD Guideline

117.
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Caption: Workflow for LogP determination using the HPLC method.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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